Cas no 54845-07-7 ( )

• Product name: &nbsp
• CAS No: 54845-07-7
• MF: C₁₄H₉NO₄
• MW: 255.22556
• CID: 942936
• PubChem ID: 308110

  Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dihydroxyphenyl)isoindole-1,3-dione
• 54845-07-7
• NSC-208647
• DTXSID70308727
• NSC208647
•  

• Inchi： InChI=1S/C14H9NO4/c16-9-5-8(6-10(17)7-9)15-13(18)11-3-1-2-4-12(11)14(15)19/h1-7,16-17H
• InChI Key： ABFIIJRMBXLXRC-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC(=CC(=C3)O)O

Computed Properties

• Exact Mass: 255.05317
• Monoisotopic Mass: 255.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.559
• Boiling Point: 504.8°C at 760 mmHg
• Flash Point: 259.1°C
• Refractive Index: 1.737
• PSA: 77.84